![molecular formula C19H23N7O B2365887 N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide CAS No. 2034573-12-9](/img/structure/B2365887.png)
N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide is a useful research compound. Its molecular formula is C19H23N7O and its molecular weight is 365.441. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Compounds similar to N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-4-(1H-pyrrol-1-yl)benzamide have been synthesized and studied for their biological activities. For instance, novel derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety have been synthesized, displaying moderate effects against bacterial and fungal species (Abdel‐Aziz et al., 2008). Similarly, bis(pyrazole-benzofuran) hybrids with a piperazine linker have shown potent antibacterial efficacies and biofilm inhibition activities, along with significant inhibitory activity against the MurB enzyme, which is crucial in bacterial cell wall synthesis (Mekky & Sanad, 2020).
Chemical Synthesis and Characterization
The synthesis of bi-functional melamine derivatives and their polycondensates reveals the chemical versatility of triazine derivatives. These compounds have been analyzed for their polymerization potential and the structure-property relationships, showcasing their utility in materials science (Matsukawa et al., 1980). Another study focused on the synthesis of dicationic diaryltriazines, which bind strongly to DNA and RNA sequences, indicating their potential in biomedical applications as nucleic acid binding agents (Spychała et al., 1994).
Analytical and Material Sciences
In the realm of analytical sciences, nonaqueous capillary electrophoresis has been utilized for the separation of related substances, demonstrating the analytical applications of compounds structurally similar to the one (Ye et al., 2012). Additionally, aromatic polymers containing triazine rings and long alkyl side chains have been synthesized, showcasing their stability and solubility properties which are essential for developing new polymeric materials (Lin et al., 1990).
Properties
IUPAC Name |
N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-4-pyrrol-1-ylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7O/c1-24(2)18-21-16(22-19(23-18)25(3)4)13-20-17(27)14-7-9-15(10-8-14)26-11-5-6-12-26/h5-12H,13H2,1-4H3,(H,20,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVRGUBSVBFZGG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=N1)CNC(=O)C2=CC=C(C=C2)N3C=CC=C3)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.